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Compound of Interest |

2-(PARA-TOLYLSULFONYL)-
ACETYL CHLORIDE

Compound Name:

CAS No.: 99766-14-0

Cat. No.: B3176516

. J

Part 1: Executive Safety Directive

WARNING: REACTIVE HAZARD 2-(Para-Tolylsulfonyl)-acetyl chloride is a moisture-
sensitive acid chloride. Contact with water, alcohols, or atmospheric moisture triggers rapid
hydrolysis, releasing Hydrogen Chloride (HCI) gas and generating heat.

DO NOT pour the neat (undiluted) chemical directly into a waste drum, sink, or agueous
solution. This will cause violent splattering, acid mist generation, and potential vessel over-
pressurization.

Immediate Action Required:
o Segregate: Isolate the container from water sources and protic solvents.[1]

« ldentify: Verify CAS 99766-14-0. (Note: Do not confuse with p-Toluenesulfonyl chloride/Tosyl
Chloride or p-Tolylacetyl chloride).

o Plan: Execute the Controlled Dilution-Quench Protocol detailed below before final disposal.

Part 2: Chemical Profile & Pre-Disposal Assessment

To ensure scientific integrity, we must first characterize the substrate to select the correct
guenching vector.
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hemical Identi ble[2]

Property Specification Critical Note

Sulfone group (

Chemical Name 2-(p-Tolylsulfonyl)acety! ) increases molecular weight

chloride and stability compared to

simple acyl chlorides.

Verify this number. Distinct
from Tosyl Chloride (98-59-9).

CAS Number 99766-14-0

Molecular Formula

Heavier than standard acetyl
Molecular Weight 232.68 g/mol chloride; slower diffusion in

quench media.

_ _ _ o Low melting point; may solidify
Physical State Solid or Viscous Liquid )
in cold storage.

) ) The organic acid product is a
) 2-(p-Tolylsulfonyl)acetic acid + ] o
Hydrolysis Product Hel solid that may precipitate
during quenching.

The Mechanism of Hazard (Causality)

The disposal risk stems from the electrophilic carbonyl carbon. Water acts as a nucleophile,
attacking the carbonyl to displace the chloride ion.

o (Exotherm): The reaction releases significant heat. If the neat chemical is added to water, the
heat cannot dissipate fast enough, causing the water to boil locally and eject the corrosive
chemical.

o HCI Evolution: The gas generated expands 1000x in volume relative to the liquid/solid,
threatening to rupture closed containers.

Part 3: Operational Protocol (The Self-Validating
System)
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This protocol uses a Dilution-Quench strategy.[2] By diluting the acid chloride first, we throttle
the reaction rate and provide a heat sink (the solvent), preventing thermal runaway.

Phase A: Preparation

PPE Requirements:

Chemical Splash Goggles (ANSI Z87.1) + Face Shield.[3][4]

Nitrile Gloves (Double gloved or Silver Shield for prolonged handling).

Acid-resistant Lab Coat/Apron.

Engineering Control: All operations must occur inside a functioning Fume Hood.
Reagents Needed:

« Inert Solvent: Dichloromethane (DCM) or Toluene. (DCM is preferred for solubility).
e Quenching Base: Saturated Sodium Bicarbonate (

) solution or 10% Sodium Hydroxide (
). Ice is recommended to control temperature.

e pH Indicator: pH strips or probe.

Phase B: Step-by-Step Quenching Procedure

Step 1: Solvation (The Heat Sink) Dissolve the 2-(p-Tolylsulfonyl)-acetyl chloride in the inert
solvent (DCM or Toluene).

» Ratio: Use at least 10 mL of solvent per 1 gram of acid chloride.
o Why: This distributes the molecules, preventing "hot spots" during the quench.

Step 2: The Inverse Quench Prepare a large beaker containing the basic solution (e.g., 500mL
10% NaOH and crushed ice).

o Action: Slowly add the dissolved acid chloride solution TO the basic water.
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» Rate: Dropwise or thin stream. Stir vigorously.
» Critical Rule:Always add Acid to Base/Water. Never add water to the acid chloride.

Step 3: Monitoring (Self-Validation) As you add the solution, gas (CO2 if using bicarb) and heat
will evolve.

 Validation: Check pH periodically. It should remain basic (> pH 8). If it turns acidic, add more
base immediately.

e Endpoint: When addition is complete, stir for 30 minutes. Ensure no oil droplets remain
(indicates unreacted chloride).

Step 4: Phase Separation & Neutralization The hydrolysis product, 2-(p-Tolylsulfonyl)acetic
acid, will form.

e If using NaOH: The product will likely remain dissolved as the sodium salt (
).
e If using Water/Bicarb: The product may precipitate as a solid.

o Final Check: Test pH of the aqueous layer. Adjust to pH 6-9 using dilute HCI or NaOH before
disposal.

Phase C: Waste Stream Segregation

Once quenched and neutralized:

e Organic Layer (DCM/Toluene): Separate and dispose of in Halogenated Organic Waste (if
DCM) or Non-Halogenated Organic Waste (if Toluene).

e Aqueous Layer: Contains NaCl and the sodium salt of the sulfonyl acid. Dispose of in
Aqueous Waste (check local regulations; usually acceptable for standard aqueous waste
streams if pH is 5-9).

Part 4: Process Visualization
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The following diagram illustrates the logical flow of the quenching mechanism, ensuring the
user understands the critical control points (Dilution and pH Check).

Start: Neat 2-(p-Tolylsulfonyl)acetyl chloride

Dilution (1:10 ratio)

Dissolve in Inert Solvent
(DCM or Toluene)

Prepare Basic Bath

(NaOH + Ice)

Slow Addition:
Add Solution TO Base

Hydrolysis Reaction
(Heat + HCI Evolution)

Validation Check:
Is pH > 87

Stir 30 mins

ARG TS (EEEE Separate Layers

Disposal:
Org -> Solvents
Ag -> Aqueous Waste
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Caption: Operational workflow for the safe quenching of sulfonyl-acetyl chlorides. Note the
critical feedback loop at the pH validation stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3176516#2-para-tolylsulfonyl-acetyl-chloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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